Cas no 946774-13-6 (4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine)

• Product Name: 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine
• CAS No: 946774-13-6
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 2276888
• PubChem ID: 26189540
• Update Time: 2025-06-10

4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-[2-(1-piperidinyl)ethoxy]phenylamine
• 4-Methyl-2-(2-(piperidin-1-yl)ethoxy)aniline
• BB 0253661
• Benzenamine, 4-methyl-2-[2-(1-piperidinyl)ethoxy]-
• 4-methyl-2-[2-(piperidin-1-yl)ethoxy]aniline
• 946774-13-6
• 4-methyl-2-(2-piperidin-1-ylethoxy)aniline
• AKOS015842475
• DTXSID501228913
• 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine

• Inchi： 1S/C14H22N2O/c1-12-5-6-13(15)14(11-12)17-10-9-16-7-3-2-4-8-16/h5-6,11H,2-4,7-10,15H2,1H3
• InChI Key： XHUKOJBMLBCSLY-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1N)CCN1CCCCC1

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5
• XLogP3: 2.5

Additional information on 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine

Introduction to 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine (CAS No. 946774-13-6)

4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine, identified by its Chemical Abstracts Service (CAS) number 946774-13-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural arrangement of an aromatic ring, an ethoxy group, and a piperidinyl substituent, has garnered attention due to its potential biological activity and its relevance in the development of novel therapeutic agents.

The structural motif of 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine incorporates several key pharmacophoric elements that are commonly explored in drug discovery. The presence of a methyl group at the fourth position of the aromatic ring and a piperidinyl side chain attached to an ethoxyphenyl backbone suggests possible interactions with biological targets such as enzymes and receptors. These features make the compound a valuable candidate for further investigation in the context of modulating physiological processes.

In recent years, there has been growing interest in the development of small molecules that can interact with neurotransmitter systems, particularly those involving dopamine and serotonin. The piperidinyl group in 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine is reminiscent of structures found in several psychotropic drugs, which have been extensively studied for their effects on mental health disorders. While this compound itself has not yet been widely investigated in clinical settings, its structural similarity to known active pharmaceutical ingredients (APIs) positions it as a promising scaffold for derivative design.

The ethoxyphenyl moiety contributes to the lipophilicity and solubility profile of 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine, which are critical factors in determining its pharmacokinetic properties. These properties influence how the compound is absorbed, distributed, metabolized, and excreted by the body, all of which are essential considerations in drug development. Researchers often optimize these parameters to enhance bioavailability and reduce side effects.

Recent advancements in computational chemistry and molecular modeling have enabled more efficient screening of potential drug candidates like 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine. These techniques allow scientists to predict binding affinities and interactions with biological targets with high accuracy, thereby reducing the time and cost associated with traditional experimental screening. Such innovations are accelerating the discovery of novel therapeutic agents that could address unmet medical needs.

The synthesis of 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of functional groups such as the methyl and piperidinyl substituents necessitates precise control over reaction conditions to avoid unwanted byproducts. Advances in synthetic methodologies, including catalytic processes and green chemistry principles, are continually improving the efficiency and sustainability of such syntheses.

From a regulatory perspective, compounds like 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine must undergo rigorous testing to demonstrate safety and efficacy before they can be considered for clinical use. This involves preclinical studies using cell cultures and animal models to assess potential therapeutic benefits alongside any adverse effects. The data generated from these studies form the basis for regulatory submissions to agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA).

The chemical diversity represented by 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine underscores the importance of exploring novel molecular structures in drug discovery. By leveraging computational tools and synthetic chemistry expertise, researchers can generate libraries of compounds with tailored properties for testing against various disease targets. This approach is particularly relevant in addressing complex conditions where existing treatments may be insufficient.

In conclusion, 4-Methyl-2-2-(1-piperidinyl)ethoxyphenylamine (CAS No. 946774-13-6) represents a compelling example of how structural innovation can lead to new therapeutic opportunities. Its unique combination of pharmacophoric elements makes it a valuable scaffold for further medicinal chemistry efforts. As research continues to uncover new biological targets and develop more sophisticated screening methods, compounds like this one will play an increasingly important role in shaping future treatments for human diseases.